2-Ethyl-4-amino-3(2h)-pyridazinone

• IUPAC Name: 4-amino-2-ethylpyridazin-3-one
• InChI: InChI=1S/C6H9N3O/c1-2-9-6(10)5(7)3-4-8-9/h3-4H,2,7H2,1H3
• InChI Key: MYADONKGVDHOIQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(=CC=N1)N
• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• CAS No.: 911320-63-3

Description

2-Ethyl-4-amino-3(2h)-pyridazinone is a useful research compound. Its molecular formula is C6H9N3O and its molecular weight is 139.158. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods and Chemical Reactions

A variety of 5,6-bis(4-substitutedphenyl)-2H(3)-pyridazinones were synthesized from benzil monohydrazones, leading to new compounds with potential chemical applications. These compounds underwent further transformations, including conversion to 3-chloro derivatives and reaction with aromatic amines, showcasing the versatility of pyridazinones in chemical synthesis (Alonazy, Al-Hazimi, & Korraa, 2009).

Drug Discovery and Biological Activities

Research into pyridazinone derivatives has explored their potential in drug discovery, including the synthesis of novel compounds with anticancer activities. A series of pyridazinone derivatives containing the 1,3,4-thiadiazole moiety exhibited promising inhibitory activity against cancer cell lines, suggesting their utility in developing new anticancer agents (Qin et al., 2020).

Chemical Properties and Analysis

The lipophilicity of pyridazinone regioisomers was studied, revealing significant differences in the octanol/water partition coefficient (log P) between isomers. This research provides valuable insights into the structural and chemical properties of pyridazinone compounds, important for their application in pharmaceuticals and agrochemicals (Anwair et al., 2003).

Advanced Synthesis Techniques

Efficient methods for synthesizing pyridazinones, such as microwave-assisted conditions, have been developed. These techniques facilitate the creation of chitin synthesis inhibitors, highlighting the role of pyridazinones in agricultural applications (Cao et al., 2006).

Structural and Spectroscopic Studies

A new pyridazinone derivative was synthesized and characterized, providing detailed structural information through X-ray diffraction and spectroscopic analysis. This research enhances understanding of pyridazinone derivatives' molecular structures, aiding in the design of more effective chemical entities (Kalai et al., 2021).